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Introduction

Ethyl methyl sulfone (EMS) is a polar aprotic solvent that is gaining attention for its potential
use in alternative energy applications, particularly in high-voltage energy storage systems.[1]
Its high oxidative stability makes it a promising candidate for electrolytes in next-generation
lithium-ion batteries.[2][3][4][5][6][7][8] Sulfone-based electrolytes are considered
advantageous for use with high-voltage cathode materials, which is a key strategy for
increasing the energy density of lithium-ion batteries.[2][3][4][5][6][7][8][9] Additionally, EMS is
noted for being environmentally friendly and having a high flashpoint, which enhances the
safety of the electrolyte.[3][7]

However, the application of EMS in lithium-ion batteries is not without challenges. Its high
viscosity and inherent incompatibility with commonly used graphitic anode materials have
limited its widespread adoption.[2][3][4][5][6][7]1[8][9] This document provides detailed
application notes and experimental protocols based on current research to address these
challenges, focusing on the use of co-solvents and additives to optimize the performance of
EMS-based electrolytes.

Application in High-Voltage Lithium-lon Batteries

The primary application of ethyl methyl sulfone in alternative energy is as a solvent in
electrolytes for high-voltage lithium-ion batteries.[2][3][4][5][6][7][8][9] Sulfones, in general,

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1359786?utm_src=pdf-interest
https://www.benchchem.com/product/b1359786?utm_src=pdf-body
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/60c73e10842e6562cddb184b/original/conditioning-free-electrolytes-for-magnesium-batteries-using-sulfone-ether-mixtures-with-increased-thermal-stability.pdf
https://pubs.acs.org/doi/10.1021/acsaem.3c02067
https://scholarworks.aub.edu.lb/bitstreams/5c4f6c27-c0cb-47db-a5f5-6ee4efbae062/download
https://pubs.acs.org/doi/10.1021/acsaelm.3c01738
https://discovery.researcher.life/article/sulfone-based-electrolytes-for-magnesium-rechargeable-batteries/e038a411386038adbcfa828291c50d47
https://www.semanticscholar.org/paper/Ethyl-Methyl-Sulfone-Based-Electrolytes-for-Lithium-Hilbig-Ibing/1037a9697d61fc05cee5744feab47b19d99ab747
https://www.mdpi.com/1996-1073/10/9/1312
https://www.researchgate.net/publication/319436624_Ethyl_Methyl_Sulfone-Based_Electrolytes_for_Lithium_Ion_Battery_Applications
https://pubs.acs.org/doi/10.1021/acsaem.3c02067
https://scholarworks.aub.edu.lb/bitstreams/5c4f6c27-c0cb-47db-a5f5-6ee4efbae062/download
https://pubs.acs.org/doi/10.1021/acsaelm.3c01738
https://discovery.researcher.life/article/sulfone-based-electrolytes-for-magnesium-rechargeable-batteries/e038a411386038adbcfa828291c50d47
https://www.semanticscholar.org/paper/Ethyl-Methyl-Sulfone-Based-Electrolytes-for-Lithium-Hilbig-Ibing/1037a9697d61fc05cee5744feab47b19d99ab747
https://www.mdpi.com/1996-1073/10/9/1312
https://www.researchgate.net/publication/319436624_Ethyl_Methyl_Sulfone-Based_Electrolytes_for_Lithium_Ion_Battery_Applications
https://juser.fz-juelich.de/record/838403/export/print?ln=en
https://scholarworks.aub.edu.lb/bitstreams/5c4f6c27-c0cb-47db-a5f5-6ee4efbae062/download
https://www.mdpi.com/1996-1073/10/9/1312
https://pubs.acs.org/doi/10.1021/acsaem.3c02067
https://scholarworks.aub.edu.lb/bitstreams/5c4f6c27-c0cb-47db-a5f5-6ee4efbae062/download
https://pubs.acs.org/doi/10.1021/acsaelm.3c01738
https://discovery.researcher.life/article/sulfone-based-electrolytes-for-magnesium-rechargeable-batteries/e038a411386038adbcfa828291c50d47
https://www.semanticscholar.org/paper/Ethyl-Methyl-Sulfone-Based-Electrolytes-for-Lithium-Hilbig-Ibing/1037a9697d61fc05cee5744feab47b19d99ab747
https://www.mdpi.com/1996-1073/10/9/1312
https://www.researchgate.net/publication/319436624_Ethyl_Methyl_Sulfone-Based_Electrolytes_for_Lithium_Ion_Battery_Applications
https://juser.fz-juelich.de/record/838403/export/print?ln=en
https://www.benchchem.com/product/b1359786?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsaem.3c02067
https://scholarworks.aub.edu.lb/bitstreams/5c4f6c27-c0cb-47db-a5f5-6ee4efbae062/download
https://pubs.acs.org/doi/10.1021/acsaelm.3c01738
https://discovery.researcher.life/article/sulfone-based-electrolytes-for-magnesium-rechargeable-batteries/e038a411386038adbcfa828291c50d47
https://www.semanticscholar.org/paper/Ethyl-Methyl-Sulfone-Based-Electrolytes-for-Lithium-Hilbig-Ibing/1037a9697d61fc05cee5744feab47b19d99ab747
https://www.mdpi.com/1996-1073/10/9/1312
https://www.researchgate.net/publication/319436624_Ethyl_Methyl_Sulfone-Based_Electrolytes_for_Lithium_Ion_Battery_Applications
https://juser.fz-juelich.de/record/838403/export/print?ln=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

exhibit exceptional electrochemical stability, with EMS being stable up to 5.8 V.[10] This high
anodic stability is crucial for enabling the reversible operation of high-voltage cathodes, as
conventional carbonate solvents tend to decompose beyond 4.5 V.[3][10]

Challenges and Solutions

Challenge 1: Incompatibility with Graphite Anodes

A major obstacle for sulfone-based electrolytes is their poor compatibility with graphite anodes.
[3][7] Without modification, EMS-based electrolytes are unable to form a stable Solid
Electrolyte Interphase (SEI) on the graphite surface, leading to continuous electrolyte
decomposition and poor cycling performance.[6]

Solution: SEI-Forming Additives

The addition of an SEI-forming additive is crucial for the successful use of EMS with graphite
anodes.[3][7] Fluoroethylene carbonate (FEC) has been identified as a particularly effective
additive.[2][3][4][6][7][8] FEC is preferentially reduced on the graphite surface to form a stable
and protective SEI layer, which prevents the decomposition of the EMS solvent.[3][7] Research
indicates that an optimal concentration of around 4% FEC in a 1 M LiPF6 in EMS electrolyte
results in stable, long-term cycling performance of graphite/Li cells.[3][7]

Challenge 2: High Viscosity and Low lonic Conductivity

EMS-based electrolytes exhibit high viscosity, which leads to low ionic conductivity compared
to standard carbonate-based electrolytes.[2][3][4][5][6][7][8] This can result in poor rate
capability and overall cell performance.[7]

Solution: Low-Viscosity Co-solvents

To address the high viscosity and improve ionic conductivity, a low-viscosity co-solvent can be
added to the EMS-based electrolyte.[3][7] Ethylene acetate (EA) has been successfully used
for this purpose.[2][3][4][6][7][8] The addition of EA enhances the conductivity of the electrolyte
and improves the wettability of the separator and electrodes.[3][7] A common formulation is a
1:1 volume ratio of EMS to EA.[3][7]

Data Presentation
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The following tables summarize key quantitative data from studies on EMS-based electrolytes

for lithium-ion batteries.

Table 1: lonic Conductivity of Various Electrolyte Formulations

Electrolyte Composition Temperature (°C) lonic Conductivity (mS/cm)
1 M LiPF6 in EMS + 4% FEC 20 ~1.5
1 M LiPF6 in EA + 4% FEC 20 ~8.0
1 M LiPF6 in EMS:EA (1:1) +
20 ~5.0
4% FEC
1 M LiPF6 in EC/DEC (3:7)
20 ~9.0

(Reference)

Data extracted from conductivity graphs in Hilbig et al., Energies 2017.[3][6][7][8]

Table 2: Cycling Performance of Graphite/Li Cells with EMS-based Electrolytes

FEC Concentration

Initial Discharge

Capacity Retention

in 1 MLIiPF6 in . Observations
Capacity (mAh/g) after 100 Cycles
EMS
1% ~180 Rapid fading Unstable cycling
2% ~220 Significant fading Unstable cycling
More stable, but still =
3% ~240 . Improved stability
some fading
Stable cycling
4% ~325 Stable

behavior

Data interpreted from cycling profile graphs in Hilbig et al., Energies 2017.[7]

Experimental Protocols
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The following are detailed protocols for the preparation and evaluation of EMS-based
electrolytes in lithium-ion battery cells, based on methodologies described in the literature.[6][8]

Protocol for Electrolyte Preparation

Objective: To prepare an optimized EMS-based electrolyte containing a co-solvent and an SEI-
forming additive.

Materials:

o Ethyl methyl sulfone (EMS), battery grade (99.9%)

o Ethylene acetate (EA), battery grade (99.9%)

 Lithium hexafluorophosphate (LiPF6), battery grade

o Fluoroethylene carbonate (FEC), battery grade

» Argon-filled glovebox with H20 and O2 levels < 0.1 ppm

e Magnetic stirrer and stir bars

» Precision balance

Procedure:

o Transfer all solvents, salts, and additives into an argon-filled glovebox.

o To prepare the solvent mixture, combine EMS and EA in a 1:1 volume ratio in a clean, dry
glass bottle.

e Slowly add LiPF6 to the EMS:EA solvent mixture while stirring until a concentration of 1 M is
reached. Ensure the salt is fully dissolved.

o Add FEC to the electrolyte solution to achieve a final concentration of 4% by weight.
o Continue stirring the final electrolyte solution for several hours to ensure homogeneity.

o Store the prepared electrolyte in a sealed container inside the glovebox.
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Protocol for Coin Cell Assembly (NMC/Graphite)

Objective: To assemble a CR2032 coin cell to evaluate the electrochemical performance of the
prepared EMS-based electrolyte.

Materials:

NMC (Nickel Manganese Cobalt Oxide) cathode

e Graphite anode (e.g., 15% oversized)

e Celgard 2500 separator

e CR2032 coin cell components (casings, spacers, springs)
» Prepared EMS-based electrolyte

e Crimping machine

» Argon-filled glovebox

Procedure:

e Dry all electrodes and separators in a vacuum oven at an appropriate temperature (e.g.,
120°C for electrodes, 60°C for separator) for at least 12 hours and transfer them into the
glovebox.

e Place the NMC cathode into the bottom casing of the coin cell.

» Dispense a few drops of the electrolyte onto the cathode surface to ensure it is well-wetted.
e Place the separator on top of the wetted cathode.

e Add a few more drops of electrolyte onto the separator.

e Place the graphite anode on top of the separator.

e Add a final drop of electrolyte to the anode.
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e Place a spacer and then the spring on top of the anode.
o Carefully place the top casing onto the assembly.
o Crimp the coin cell using a crimping machine to ensure proper sealing.

o Let the assembled cell rest for several hours to ensure complete electrolyte wetting of the
electrodes.

Protocol for Electrochemical Testing

Objective: To evaluate the cycling performance and electrochemical stability of the assembled
coin cells.

Apparatus:

o Battery cycler (e.g., MACCOR Series 4000)

o Climate chamber for temperature control (e.g., 20°C)
Procedure:

Formation Cycles:

e Cycle the NMC/graphite cells for five formation cycles at a C-rate of 0.1C in the voltage
range of 3.0 V to 4.3 V. (Note: C-rate is calculated based on the theoretical capacity of the
cathode).

Long-Term Cycling:

» After the formation cycles, cycle the cells at a higher C-rate (e.g., 1C) for at least 100 cycles
within the same voltage range (3.0 V to 4.3 V).

o Record the charge and discharge capacities for each cycle to evaluate capacity retention
and coulombic efficiency.

Electrochemical Stability Window (Linear Sweep Voltammetry - LSV):
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e Assemble a three-electrode cell with a working electrode (e.g., LMO), and lithium metal as
the counter and reference electrodes.

» Perform LSV by scanning the potential from the open-circuit voltage to a high potential (e.qg.,
6.0 V vs. Li/Li+) at a slow scan rate (e.g., 100 pV/s).

» The onset of a significant increase in current indicates the oxidative decomposition of the
electrolyte. The prepared EMS:EA + 4% FEC electrolyte should be stable up to
approximately 5 V vs. Li/Li+.[3]

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of EMS in
lithium-ion battery electrolytes.
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Challenges of EMS

Ethyl Methyl Sulfone (EMS)

High Viscosity & Graphite Anode
Low Conductivity Incompatibility

Solutions

Add Low-Viscosity Add SEI-Forming
Co-solvent (e.g., EA) Additive (e.g., FEC)

Improved Performance

Improved lonic

Conductivity Stable SEI Formation

Stable High-Voltage
Cell Performance

Click to download full resolution via product page

Caption: Problem-solution workflow for optimizing EMS-based electrolytes.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1359786?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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